6-Azaspiro[3.5]nonan-7-one

• IUPAC Name: 6-azaspiro[3.5]nonan-7-one
• InChI: InChI=1S/C8H13NO/c10-7-2-5-8(6-9-7)3-1-4-8/h1-6H2,(H,9,10)
• InChI Key: YXZCIKNKJHXGCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CCC(=O)NC2
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

6-Azaspiro[3.5]nonan-7-one is a chemical compound with the molecular formula C8H13NO. It is a solid or semi-solid or liquid substance.

Synthesis Analysis

A new synthesis of 2-oxa-7-azaspiro[3.5]nonane has been described. Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid.

Molecular Structure Analysis

The InChI code for 6-Azaspiro[3.5]nonan-7-one is 1S/C8H13NO/c10-7-1-2-8(3-4-8)5-6-9-7/h1-6H2,(H,9,10). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

6-Azaspiro[3.5]nonan-7-one has a molecular weight of 139.2. The physical form of this compound can be a powder.

Scientific Research Applications

Synthesis and Structural Properties

• Synthetic Approaches and Structural Diversity : 6-Azaspiro[3.5]nonan-7-one and related compounds are of interest due to their unique biological activities and structural novelty. Researchers have explored various synthetic approaches for these spiroaminals, highlighting their complex and diverse structures (Sinibaldi & Canet, 2008).

• Crystallographic Insights : The crystal structures of isomeric derivatives of 6-Azaspiro[3.5]nonan-7-one have been analyzed, revealing distinct monoclinic and orthorhombic symmetries. These studies provide insight into the conformational properties of these compounds (Yennawar, Peterson, & Silverberg, 2019).

Applications in Bioactive Natural Product Synthesis

• Core Structure in Natural Products : The azaspiro nonane ring system, closely related to 6-Azaspiro[3.5]nonan-7-one, is a core component of several bioactive natural products like cephalotaxine, known for its antileukemic activity. This highlights the compound's relevance in the synthesis of complex natural products (El Bialy, Braun, & Tietze, 2005).

Pharmaceutical and Medicinal Applications

• Anticonvulsant Properties : Research on N-phenylamino derivatives of azaspiro[4.4]nonane, a related compound, indicates potential anticonvulsant properties. These findings could be significant for developing new treatments for seizure disorders (Kamiński, Obniska, & Dybała, 2008).

• GPR119 Agonist for Diabetes Management : Derivatives of 7-azaspiro[3.5]nonane have been designed as GPR119 agonists, showing promising results in managing glucose levels in diabetic rats. This indicates potential applications in diabetes treatment (Matsuda et al., 2018).

• Antibacterial Activity : Novel azaspiro[2.4]heptan-yl derivatives have exhibited potent antibacterial activity against respiratory pathogens, demonstrating the compound's potential in treating respiratory tract infections (Odagiri et al., 2013).

Enzyme Inhibition and Anticancer Research

• Matrix Metalloproteinase Inhibitors : Certain derivatives of 1,4-dithia-7-azaspiro[4.4]nonane have been found to inhibit matrix metalloproteinase-2, an enzyme involved in cancer progression and other diseases. This suggests potential applications in cancer therapy (Zhang et al., 2017).

Safety and Hazards

The safety information for 6-Azaspiro[3.5]nonan-7-one indicates that it has some hazards associated with it. The hazard statements include H315, H319, and H335. These correspond to causing skin irritation, serious eye irritation, and respiratory irritation respectively.